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Abstract
Perillene, a naturally occurring monoterpenoid, is a significant constituent of the essential oil of

Perilla frutescens. This document provides a comprehensive technical overview of the chemical

structure of Perillene, including its physicochemical properties, spectroscopic data, and

methods of extraction and synthesis. Furthermore, it explores the potential biological activities

of Perillene, with a focus on its anti-inflammatory properties and the associated signaling

pathways. This guide is intended to serve as a valuable resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Identity and Structure
Perillene is a monoterpenoid characterized by a furan ring substituted with a 4-methylpent-3-

enyl group at the 3-position.[1][2] Its chemical structure is elucidated by its molecular formula,

IUPAC name, and various chemical identifiers.

Table 1: Chemical Identification of Perillene
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Identifier Value Reference

IUPAC Name 3-(4-methylpent-3-enyl)furan [1][3][4]

Molecular Formula C₁₀H₁₄O [1][5]

Molecular Weight 150.22 g/mol [1][5]

CAS Number 539-52-6 [1]

InChI

InChI=1S/C10H14O/c1-9(2)4-

3-5-10-6-7-11-8-10/h4,6-

8H,3,5H2,1-2H3

[4][5]

InChIKey
XNGKCOFXDHYSGR-

UHFFFAOYSA-N
[4][5]

SMILES CC(=CCCC1=COC=C1)C [5]

Physicochemical Properties
The physical and chemical properties of Perillene are essential for its handling, formulation,

and application in various experimental and developmental settings.

Table 2: Physicochemical Properties of Perillene

Property Value Reference

Appearance Colorless to pale yellow liquid

Boiling Point 185-186 °C at 760 mmHg [6]

Density 0.9017 g/cm³ at 20 °C

Flash Point 56.11 °C

Solubility

Soluble in ethanol, ether, and

other organic solvents.

Insoluble in water.

[7]

Refractive Index 1.474 at 20 °C
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Spectroscopic Data
The structural elucidation of Perillene is confirmed through various spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

Table 3: ¹H and ¹³C NMR Spectroscopic Data for Perillene

¹H NMR

(CDCl₃)

Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

7.32 t 1.6 H-5

7.19 m H-2

6.25 m H-4

5.15 t 7.2 =CH-

2.50 t 7.5
-CH₂- (furan

adjacent)

2.29 q 7.5 -CH₂-

1.68 s -CH₃

1.60 s -CH₃
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¹³C NMR (CDCl₃) Chemical Shift (δ, ppm) Assignment

142.7 C-5

138.5 C-2

132.8 =C(CH₃)₂

123.1 =CH-

120.4 C-3

111.0 C-4

31.8 -CH₂-

25.7 -CH₃

25.6 -CH₂- (furan adjacent)

17.6 -CH₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in Perillene.

Table 4: Infrared (IR) Spectroscopic Data for Perillene

Wavenumber (cm⁻¹) Vibrational Mode

3005 =C-H stretch (aromatic)

2965, 2915, 2855 C-H stretch (aliphatic)

1670 C=C stretch

1505, 1160, 1025 Furan ring vibrations

870 =C-H bend (furan)

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Perillene.

Table 5: Mass Spectrometry (MS) Data for Perillene

m/z Relative Intensity (%) Assignment

150 25 [M]⁺

135 10 [M - CH₃]⁺

95 100
[C₆H₇O]⁺ (McLafferty

rearrangement)

81 40 [C₅H₅O]⁺

68 35 [C₄H₄O]⁺

41 55 [C₃H₅]⁺

Natural Sources and Extraction
Natural Occurrence
Perillene is predominantly found in the essential oil of Perilla frutescens (L.) Britt., a plant

belonging to the Lamiaceae family. It is also found in other plants such as Zanthoxylum

schinifolium and has been identified as a component of the defensive secretions of certain

insects.

Experimental Protocol: Steam Distillation of Perilla
frutescens Essential Oil
A common method for extracting Perillene from Perilla frutescens leaves is steam distillation.

Materials and Equipment:

Fresh or dried leaves of Perilla frutescens

Steam distillation apparatus (including a boiling flask, a biomass flask, a condenser, and a

collection flask/separatory funnel)
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Heating mantle

Deionized water

Anhydrous sodium sulfate

Rotary evaporator

Procedure:

Preparation of Plant Material: Freshly harvested leaves of Perilla frutescens are air-dried in

the shade for 3-5 days. The dried leaves are then coarsely powdered.

Steam Distillation: a. The steam generator is filled with deionized water and heated to

produce steam. b. A known quantity of the powdered plant material is packed into the

biomass flask. c. Steam is passed through the plant material, causing the volatile essential

oils to vaporize. d. The mixture of steam and essential oil vapor is passed through a

condenser, where it cools and liquefies. e. The condensed liquid, a mixture of essential oil

and hydrosol, is collected in a separatory funnel.

Separation and Drying: a. The essential oil, being less dense than water, forms a layer on

top of the hydrosol and is separated. b. The collected essential oil is dried over anhydrous

sodium sulfate to remove any residual water.

Solvent Removal: If a co-distillation with an organic solvent was performed, the solvent is

removed under reduced pressure using a rotary evaporator to yield the pure essential oil.

Analysis: The composition of the essential oil, including the percentage of Perillene, is

determined by Gas Chromatography-Mass Spectrometry (GC-MS).

Synthesis of Perillene
The chemical synthesis of Perillene can be achieved through various routes. A representative

method involves the coupling of a furan-containing organometallic reagent with an appropriate

alkyl halide.
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Experimental Protocol: Synthesis of 3-(4-methylpent-3-
enyl)furan
This protocol describes a plausible synthetic route to Perillene.

Materials and Equipment:

3-Bromofuran

Magnesium turnings

Dry tetrahydrofuran (THF)

1-Bromo-4-methyl-3-pentene

Palladium catalyst (e.g., Pd(PPh₃)₄)

Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Magnetic stirrer and heating plate

Separatory funnel

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Preparation of the Grignard Reagent: a. In a flame-dried, three-necked flask under an inert

atmosphere, magnesium turnings are placed. b. A solution of 3-bromofuran in dry THF is

added dropwise to the magnesium turnings with gentle stirring. The reaction is initiated with

gentle heating if necessary. c. The reaction mixture is stirred at room temperature until the

magnesium is consumed, forming 3-furylmagnesium bromide.

Coupling Reaction: a. To the freshly prepared Grignard reagent, a catalytic amount of a

palladium catalyst (e.g., Pd(PPh₃)₄) is added. b. A solution of 1-bromo-4-methyl-3-pentene in
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dry THF is then added dropwise to the reaction mixture at 0 °C. c. The reaction mixture is

allowed to warm to room temperature and stirred overnight.

Work-up and Purification: a. The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. b. The aqueous layer is extracted with diethyl ether

or ethyl acetate. c. The combined organic layers are washed with brine, dried over

anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. d. The

crude product is purified by silica gel column chromatography using a gradient of hexane

and ethyl acetate as the eluent to afford pure Perillene.

Biological Activity and Signaling Pathways
Perillene, as a component of Perilla frutescens essential oil, is associated with various

biological activities, most notably anti-inflammatory and antimicrobial effects. While direct

studies on the signaling pathways of isolated Perillene are limited, the mechanisms of Perilla

frutescens extract provide strong indications of its potential modes of action.

Anti-inflammatory Activity
Extracts of Perilla frutescens have been shown to exert anti-inflammatory effects by modulating

key signaling pathways involved in the inflammatory response. It is plausible that Perillene
contributes significantly to these effects. The primary proposed mechanisms involve the

inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK)

signaling pathways.
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Caption: Proposed anti-inflammatory signaling pathway of Perillene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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